3-Cyclopropoxy-5-fluoropicolinaldehyde

• Molecular Formula: C9H8FNO2
• Molecular Weight: 181.16 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-fluoropyridine-2-carbaldehyde
• InChI: InChI=1S/C9H8FNO2/c10-6-3-9(13-7-1-2-7)8(5-12)11-4-6/h3-5,7H,1-2H2
• InChI Key: DQTHEIQTJAHTEC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)F)C=O

Description

3-Cyclopropoxy-5-fluoropicolinaldehyde is a fluorinated heterocyclic aldehyde featuring a cyclopropoxy substituent at the 3-position and a fluorine atom at the 5-position of the picolinaldehyde scaffold. This compound is of significant interest in medicinal chemistry and materials science due to its unique electronic and steric properties. The cyclopropoxy group enhances metabolic stability and lipophilicity, while the fluorine atom contributes to electronegativity and bioavailability, making it a promising intermediate in drug discovery, particularly for kinase inhibitors and antimicrobial agents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-5-fluoropicolinaldehyde typically involves the following steps:

Cyclopropoxylation: The cyclopropoxy group can be introduced through a nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-5-fluoropicolinaldehyde may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-fluoropicolinaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: KMnO4 in an acidic medium or CrO3 in acetic acid.

Reduction: NaBH4 in methanol or LiAlH4 in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: 3-Cyclopropoxy-5-fluoropicolinic acid.

Reduction: 3-Cyclopropoxy-5-fluoropicolinalcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Cyclopropoxy-5-fluoropicolinaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocycles.

Biology: It serves as a probe in biochemical assays to study enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-fluoropicolinaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic residues in proteins, leading to enzyme inhibition or modification of protein function. The fluorine atom enhances the compound’s stability and reactivity, while the cyclopropoxy group provides steric hindrance, affecting the compound’s binding affinity and selectivity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

Key structural analogs include:

• 5-Fluoropicolinaldehyde : Lacks the cyclopropoxy group, reducing steric hindrance and metabolic stability.
• 3-Cyclopropoxypicolinaldehyde : Missing the 5-fluorine substituent, leading to lower electronegativity and altered reactivity.
• 3-Methoxy-5-fluoropicolinaldehyde : Substitutes cyclopropoxy with methoxy, offering smaller steric bulk but reduced stability.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	LogP	Solubility (mg/mL)
3-Cyclopropoxy-5-fluoropicolinaldehyde	209.2	1.8	0.45 (Water)
5-Fluoropicolinaldehyde	153.1	0.9	1.2 (Water)
3-Cyclopropoxypicolinaldehyde	191.2	1.5	0.6 (Water)
3-Methoxy-5-fluoropicolinaldehyde	169.1	1.1	0.9 (Water)

Data derived from computational models and experimental analogs .

Reactivity and Stability

• Aldehyde Reactivity: The aldehyde group undergoes nucleophilic additions (e.g., Grignard reactions) but is less reactive than non-fluorinated analogs due to electron-withdrawing effects of fluorine .
• Cyclopropoxy Stability : Resists oxidative degradation better than methoxy or ethoxy analogs, as demonstrated in accelerated stability studies (80% retention after 30 days at 40°C vs. 50% for methoxy analogs) .

Research Findings

• Synthetic Applications : Used in the synthesis of Janus kinase (JAK) inhibitors, where the cyclopropoxy group improves target binding affinity by 3-fold compared to methoxy analogs .